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Compound of Interest

Methyl 2-amino-5-methylthiazole-
Compound Name:

4-carboxylate

Cat. No.: B1299437

CAS Number: 63257-03-4

Abstract

This technical guide provides a comprehensive overview of Methyl 2-amino-5-methylthiazole-
4-carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug
development. This document details its physicochemical properties, provides an experimental
protocol for its synthesis, and discusses its known biological activities and potential
applications. The information is intended for researchers, scientists, and professionals in the
field of drug development.

Physicochemical Properties

Methyl 2-amino-5-methylthiazole-4-carboxylate is a pale-yellow to yellow-brown solid. Its
key quantitative properties are summarized in the table below.
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Property Value Reference
CAS Number 63257-03-4 [1][21[3]
Molecular Formula CeHsN202S [1][3]
Molecular Weight 172.20 g/mol [4]

Physical Form

Pale-yellow to Yellow-brown
Solid

Purity

Available in purities of 96%,
97%, and 98%

[1]

Melting Point

165-168°C

[5]

Storage Temperature

2-8°C, Keep in a dark and dry

place

SMILES String

COC(=0O)clnc(N)sclC

[4]

InChl Key

ZPFCEYUYBJVUED-
UHFFFAOYSA-N

[4]

Safety and Handling

This compound is classified as harmful if swallowed (Acute Tox. 4 Oral) and is associated with

the GHSO7 pictogram (exclamation mark).[4] Standard laboratory safety protocols should be

followed when handling this chemical, including the use of personal protective equipment. For

detailed safety information, refer to the supplier's Safety Data Sheet (SDS).

Experimental Protocol: Synthesis

A general procedure for the synthesis of Methyl 2-amino-5-methylthiazole-4-carboxylate has

been reported in the scientific literature.[5] The following protocol is based on this reported

method.

General Procedure A for Synthesis:[5]

e Reactants:
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o Appropriate a-ketoester
o Thiourea

o Asuitable solvent (e.g., ethanol)

e Procedure:

Dissolve the a-ketoester and thiourea in the solvent.

[¢]

[e]

The reaction mixture is typically heated under reflux for a specified period.

[e]

Upon completion, the reaction mixture is cooled, and the product is isolated.

o

Purification of the crude product can be achieved by recrystallization from an appropriate
solvent to yield the final product as a pale yellow powder.[5]

The synthesis of the title compound, Methyl 2-amino-5-methylthiazole-4-carboxylate,
yielded a pale yellow powder with a melting point of 165-168°C.[5] Spectroscopic data
confirmed the structure of the compound.[5]

Biological Activity and Potential Applications

Methyl 2-amino-5-methylthiazole-4-carboxylate and its derivatives have garnered significant
interest due to their diverse biological activities. The 2-aminothiazole scaffold is a key
pharmacophore in numerous clinically used drugs.

Antimicrobial and Antitubercular Activity

Derivatives of 2-aminothiazole-4-carboxylate have been identified as having potent activity
against Mycobacterium tuberculosis H37Rv.[5] Some derivatives have shown inhibitory activity
against the B-ketoacyl-ACP synthase mtFabH, a key enzyme in the fatty acid synthesis
pathway of the bacterium.[5] The 2-aminothiazole-4-carboxylate scaffold is considered a
promising template for the development of new anti-tubercular agents.[5]

Anticancer and Antimicrobial Potential
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Thiazole derivatives are recognized for their potential in treating a range of conditions,
including allergies, hypertension, and inflammation. Furthermore, derivatives of ethyl 2-amino-
4-methylthiazole-5-carboxylate have demonstrated significant antileukemic activity and show
promise as antineoplastic agents.[6] Some bifunctional derivatives have also been evaluated
for their in vitro antimicrobial and anticancer activities, with some compounds showing notable
bactericidal activity, particularly against Gram-positive bacteria.

Antioxidant Activity

Derivatives of 2-amino-5-methylthiazole containing a 1,3,4-oxadiazole-2-thiol moiety have been
synthesized and evaluated for their antioxidant properties.[7] Certain synthesized compounds
exhibited significant radical scavenging potential in various assays.[7]

Visualizations
Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of Methyl 2-amino-5-
methylthiazole-4-carboxylate.
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Caption: Generalized workflow for the synthesis of Methyl 2-amino-5-methylthiazole-4-
carboxylate.

Potential Mechanism of Action of Derivatives

The diagram below depicts the inhibitory action of certain 2-aminothiazole derivatives on a key
enzyme in Mycobacterium tuberculosis.
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Caption: Inhibitory action of 2-aminothiazole derivatives on mtFabH in M. tuberculosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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